ethyl 6-oxospiro[2.4]heptane-5-carboxylate

• CAS No.: 956088-14-5
• Molecular Formula: C10H14O3
• Molecular Weight: 182.2

Description

Ethyl 6-oxospiro[2.4]heptane-5-carboxylate is a unique chemical compound with the molecular formula C10H14O3 and a molecular weight of 182.22 g/mol . This compound is part of the spirocyclic family, characterized by a spiro-connected cyclopropane and cycloheptane ring system.

Preparation Methods

The synthesis of ethyl 6-oxospiro[2.4]heptane-5-carboxylate involves several steps. One common method includes the reaction of ethyl diazoacetate with cycloheptanone in the presence of a catalyst to form the spirocyclic structure . The reaction conditions typically require a controlled temperature and the use of inert atmosphere to prevent unwanted side reactions.

Chemical Reactions Analysis

Ethyl 6-oxospiro[2.4]heptane-5-carboxylate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of alcohols.

Substitution: Nucleophilic substitution reactions can occur, where the ester group is replaced by other nucleophiles like amines or thiols.

Scientific Research Applications

Ethyl 6-oxospiro[2.4]heptane-5-carboxylate has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the development of spirocyclic compounds.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and antimicrobial properties.

Medicine: Research is ongoing to explore its potential as a lead compound in drug development, targeting specific molecular pathways.

Industry: Although not widely used industrially, it serves as a model compound in the study of spirocyclic systems and their reactivity.

Mechanism of Action

The mechanism of action of ethyl 6-oxospiro[2.4]heptane-5-carboxylate involves its interaction with specific molecular targets. It is believed to exert its effects by binding to enzymes or receptors, thereby modulating their activity . The exact pathways and molecular targets are still under investigation, but its unique spirocyclic structure is thought to play a crucial role in its bioactivity .

Comparison with Similar Compounds

Ethyl 6-oxospiro[2.4]heptane-5-carboxylate can be compared with other spirocyclic compounds such as:

Ethyl 6-oxospiro[2.5]octane-5-carboxylate: Similar in structure but with an additional carbon in the spiro ring, leading to different reactivity and applications.

Methyl 2-oxobicyclo[2.2.1]heptane-1-carboxylate: Another spirocyclic compound with a different ring system, used in different synthetic applications.

Methyl 7-oxospiro[5.6]dodecane-8-carboxylate: A larger spirocyclic compound with distinct chemical properties and uses.

These comparisons highlight the uniqueness of ethyl 6-oxospiro[2